molecular formula C12H10ClFN2O5S2 B6245156 2-amino-4-[(2-chlorophenyl)sulfamoyl]phenyl sulfurofluoridate CAS No. 2411289-08-0

2-amino-4-[(2-chlorophenyl)sulfamoyl]phenyl sulfurofluoridate

Cat. No. B6245156
CAS RN: 2411289-08-0
M. Wt: 380.8
InChI Key:
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

Synthesis Analysis

The synthesis of such a compound would likely involve multiple steps, each introducing a different functional group. The exact synthesis pathway would depend on the starting materials and the specific reactions used .


Molecular Structure Analysis

The molecular structure of this compound would be determined by the arrangement of its atoms and the bonds between them. Techniques such as X-ray crystallography or nuclear magnetic resonance (NMR) spectroscopy could be used to determine the structure .


Chemical Reactions Analysis

The reactivity of this compound would be influenced by its functional groups. For example, the amino group might participate in acid-base reactions, while the sulfurofluoridate group could be involved in nucleophilic substitution reactions .


Physical And Chemical Properties Analysis

The physical and chemical properties of this compound, such as its melting point, solubility, and stability, would be influenced by its molecular structure. These properties could be determined through various experimental techniques .

Mechanism of Action

If this compound has biological activity, its mechanism of action would depend on how it interacts with biological molecules. This could involve binding to a specific protein, altering a biochemical pathway, or affecting cell membrane permeability .

Safety and Hazards

The safety and hazards associated with this compound would depend on its reactivity and biological activity. It’s important to handle all chemicals with appropriate safety precautions .

Future Directions

Future research on this compound could involve further exploration of its synthesis, characterization of its properties, and investigation of its potential applications. This could include testing its biological activity, studying its reactivity, or developing new methods for its synthesis .

properties

{ "Design of the Synthesis Pathway": "The synthesis pathway for 2-amino-4-[(2-chlorophenyl)sulfamoyl]phenyl sulfurofluoridate involves the reaction of 2-amino-4-[(2-chlorophenyl)sulfamoyl]phenyl sulfide with sulfur tetrafluoride.", "Starting Materials": [ "2-amino-4-[(2-chlorophenyl)sulfamoyl]phenyl sulfide", "Sulfur tetrafluoride" ], "Reaction": [ "The 2-amino-4-[(2-chlorophenyl)sulfamoyl]phenyl sulfide is dissolved in anhydrous dichloromethane.", "Sulfur tetrafluoride is bubbled through the solution at -78°C for 2 hours.", "The reaction mixture is then allowed to warm to room temperature and stirred for an additional 2 hours.", "The product, 2-amino-4-[(2-chlorophenyl)sulfamoyl]phenyl sulfurofluoridate, is isolated by filtration and washed with cold dichloromethane." ] }

CAS RN

2411289-08-0

Molecular Formula

C12H10ClFN2O5S2

Molecular Weight

380.8

Purity

95

Origin of Product

United States

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.